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Compound of Interest

Compound Name: Hexadecyl acrylate

Cat. No.: B1329556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadecyl acrylate (HDA), also known as cetyl acrylate, is a long-chain alkyl acrylate

monomer that is of considerable interest in the field of polymer science and material surface

modification.[1] Its molecular structure, featuring a reactive acrylate group and a long,

hydrophobic 16-carbon alkyl (hexadecyl) tail, makes it a versatile building block for creating

surfaces with tailored properties.[2] The long alkyl chain is instrumental in producing polymers

that are soft and flexible, and it significantly influences properties like solubility, surface tension,

and hydrophobicity.[1][2] This unique combination allows for the modification of various

substrates to control their interaction with the environment, making HDA valuable in the

development of specialized polymers, coatings, adhesives, and advanced materials for drug

delivery.[2]

Key Properties of Hexadecyl Acrylate:
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Property Value Reference

CAS Number 13402-02-3 [2]

Molecular Formula C19H36O2 [3][4]

Molecular Weight 296.49 g/mol [3][5]

Appearance Colorless, transparent liquid [2]

Melting Point 24 °C [3][4]

Boiling Point 170 °C at 15 mmHg [3][4]

Purity Standard ≥99.5% assay [2]

Applications in Surface Modification
The dual functionality of HDA allows it to be polymerized into homopolymers (poly(hexadecyl
acrylate) or PHDA) or copolymerized with other monomers to create materials with specific

characteristics. Its primary application in surface modification is to impart hydrophobicity and

alter surface energy.

Hydrophobic Coatings: The long hexadecyl chain creates a low-energy, water-repellent

surface. When grafted onto a material, HDA can significantly increase its water contact

angle, leading to improved water resistance and protection against moisture.[6]

Biomaterial and Drug Delivery: Acrylate-based polymers are widely used in biomedical

applications due to their biocompatibility.[7] While direct drug delivery applications of HDA

are still emerging, the principles are well-established. For instance, insoluble drugs can be

acrylated and incorporated into nanoparticles via emulsion polymerization to improve their

water solubility and bioavailability.[8] Modifying the surfaces of drug carriers with hydrophobic

polymers like PHDA can control drug release kinetics and interactions with biological tissues.

Phase Change Materials (PCMs): Poly(hexadecyl acrylate) can be used in the creation of

shape-stabilized solid-solid phase change materials (SSPCMs). These materials can store

and release large amounts of thermal energy. For example, immobilizing PHDA onto

cellulose nanocrystals (CNC) has been shown to produce SSPCMs with high melting
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enthalpy (139.7 J/g) and excellent thermal reliability, making them suitable for thermal energy

storage applications.[9]

Lubricant Additives: Copolymers incorporating long-chain alkyl acrylates like HDA have been

evaluated as viscosity index improvers and pour point depressants for lubricating oils,

enhancing their performance across different temperatures.[1][10]

Methodologies for Surface Grafting
Grafting is a versatile method to covalently bond monomer or polymer chains onto a substrate's

surface, imparting new functionalities without altering the bulk properties of the material.[11]

The primary techniques applicable to hexadecyl acrylate are "grafting from" and "grafting to".

Figure 1: Comparison of "Grafting From" and "Grafting To" methods for surface modification.

"Grafting From" (Surface-Initiated Polymerization): In this approach, polymerization is

initiated from the substrate surface by attached initiating groups. This technique allows for

the growth of dense polymer brushes, as monomers have easy access to the active

polymerization sites on the surface. Atom Transfer Radical Polymerization (ATRP) is a

common controlled radical polymerization technique used for this purpose.[1]

"Grafting To": This method involves attaching end-functionalized, pre-synthesized polymer

chains (e.g., Poly(HDA)) to a surface that has complementary functional groups. While

simpler in concept, the grafting density can be limited as the attached polymer chains can

sterically hinder the approach of subsequent chains to the surface.

In-Situ Free Radical Polymerization: This technique involves polymerizing HDA in the

presence of a substrate, causing the growing polymer chains to become physically

entangled or chemically grafted onto the material.[9]

Photopolymerization: UV irradiation can be used to initiate the polymerization of HDA, which

is particularly useful for creating patterned coatings or for rapid curing processes.[1]

Experimental Protocols
Protocol 1: Microwave-Assisted Synthesis of Hexadecyl
Acrylate
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This protocol describes an efficient synthesis of HDA monomer from acrylic acid and hexadecyl

alcohol using microwave irradiation, which significantly accelerates the reaction rate compared

to conventional heating.[12]

Materials:

Hexadecyl alcohol

Acrylic acid

Toluene-p-sulfonic acid (catalyst)[12]

Microwave synthesis reactor

Procedure:

Combine acrylic acid and hexadecyl alcohol in a molar ratio of 1.3:1.0 in a suitable

microwave reaction vessel.[12]

Add toluene-p-sulfonic acid as a catalyst at a dosage of 0.7% of the total reactant weight.[12]

Place the vessel in the microwave reactor.

Irradiate the mixture with a microwave power of 260 W for 15 minutes.[12]

After the reaction, allow the mixture to cool to room temperature.

Purify the resulting hexadecyl acrylate using appropriate methods, such as column

chromatography or distillation under reduced pressure, to remove the catalyst and unreacted

starting materials.

Confirm the product structure using FT-IR and NMR spectroscopy. The FT-IR spectrum

should show the absence of the broad -OH band from the alcohol and carboxylic acid

(around 3200-2500 cm⁻¹) and the appearance of characteristic ester peaks.[10]

Optimized Synthesis Parameters:
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Parameter Optimal Value

Microwave Power 260 W

Irradiation Time 15 min

Molar Ratio (Acid:Alcohol) 1.3 : 1.0

Catalyst Dosage 0.7%

Reported Yield 97.5%

[Source: Data compiled from ResearchGate

article on microwave-assisted synthesis][12]

Protocol 2: Surface Grafting of HDA onto Cellulose
Nanocrystals (CNCs)
This protocol outlines the in-situ free radical polymerization of HDA to modify the surface of

CNCs, creating a shape-stabilized phase change material.[9]

Figure 2: Workflow for modifying Cellulose Nanocrystals (CNCs) with Poly(hexadecyl
acrylate).

Materials:

Cellulose Nanocrystals (CNCs)

A vinyl-containing grafting agent (e.g., a silane with a vinyl group)

Hexadecyl acrylate (HDA) monomer

A free-radical initiator (e.g., AIBN or benzoyl peroxide)

An appropriate solvent (e.g., toluene)

Procedure:

CNC Functionalization: Disperse CNCs in a solvent. Add the vinyl-grafting agent to introduce

reactive vinyl groups onto the CNC surface. This step is crucial to provide reactive sites for
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the subsequent polymerization.[9] Stir the reaction for several hours at a specified

temperature and then wash the CNCs to remove excess agent.

Polymerization Setup: In a reaction flask, disperse the vinyl-functionalized CNCs in the

solvent.

Add the HDA monomer and the free-radical initiator to the suspension.

In-Situ Polymerization: Heat the mixture under an inert atmosphere (e.g., nitrogen) to the

decomposition temperature of the initiator to begin the polymerization. The growing PHDA

chains will graft onto the vinyl groups on the CNC surface.[9]

Purification: After polymerization, precipitate the product (PHDA-g-CNC) in a non-solvent like

methanol to remove unreacted monomer and non-grafted polymer.

Drying: Dry the final product in a vacuum oven.

Characterization: Analyze the resulting material to confirm successful grafting and to

determine its properties.

Protocol 3: Characterization of HDA-Modified Surfaces
This protocol provides a general workflow for analyzing surfaces modified with hexadecyl
acrylate.

1. Fourier-Transform Infrared Spectroscopy (FT-IR):

Purpose: To confirm the chemical modification.

Method: Acquire FT-IR spectra of the substrate before and after modification.

Expected Result: The spectrum of the modified surface should show new characteristic

peaks corresponding to the PHDA, such as C=O stretching from the ester group (~1730

cm⁻¹) and C-H stretching from the long alkyl chains (~2850-2920 cm⁻¹), which are absent in

the unmodified substrate's spectrum.[9]

2. Scanning Electron Microscopy (SEM):
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Purpose: To observe changes in surface morphology.

Method: Image the surfaces of the unmodified and modified materials.

Expected Result: SEM images can reveal changes in surface texture, such as the presence

of a polymer coating.[9] For nanocomposites, it can help assess the dispersion of the

modified nanoparticles within a matrix.

3. Thermal Analysis (TGA and DSC):

Purpose: To evaluate thermal stability and phase change properties.

Thermogravimetric Analysis (TGA): Heat the sample under a controlled atmosphere and

measure weight loss versus temperature. This provides information on the thermal stability of

the grafted polymer.[9]

Differential Scanning Calorimetry (DSC): Heat and cool the sample at a controlled rate to

measure heat flow. This is essential for phase change materials to determine melting and

crystallization temperatures and enthalpies.[9] For the PHDA-g-CNC composite, a high

melting enthalpy (e.g., 139.7 J/g) indicates significant heat storage capacity.[9]

4. Water Contact Angle (WCA) Measurement:

Purpose: To quantify the change in surface hydrophobicity.

Method: Place a droplet of deionized water on the flat surface of the material and measure

the angle between the substrate and the tangent of the droplet.

Expected Result: A significant increase in the water contact angle after modification confirms

the successful grafting of the hydrophobic HDA and the creation of a water-repellent surface.

Safety and Handling
Hexadecyl acrylate is irritating to the eyes, respiratory system, and skin.[4] Appropriate

personal protective equipment (PPE), including suitable protective clothing, gloves, and

eye/face protection, must be worn when handling this chemical.[4] In case of eye contact, rinse

immediately with plenty of water and seek medical advice.[4] All procedures should be carried
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out in a well-ventilated fume hood. Refer to the Material Safety Data Sheet (MSDS) for

complete safety information.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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